Cas no 154164-39-3 (1H-Imidazole,1-(2-methyl-4-nitrophenyl)-)

• Product Name: 1H-Imidazole,1-(2-methyl-4-nitrophenyl)-
• CAS No: 154164-39-3
• MF: C₁₀H₉N₃O₂
• MW: 203.197361707687
• CID: 106475
• PubChem ID: 10081593
• Update Time: 2025-04-18

1H-Imidazole,1-(2-methyl-4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole,1-(2-methyl-4-nitrophenyl)-
• 1-(2-methyl-4-nitrophenyl)imidazole
• 1-(2-METHYL-4-NITRO-PHENYL)-1H-IMIDAZOLE
• DTXSID40435296
• XHNFMVZNYHOHIK-UHFFFAOYSA-N
• SCHEMBL6835399
• 1-(2-Methyl-4-nitrophenyl)-1H-imidazole
• 154164-39-3
• AKOS006260226

• Inchi： 1S/C10H9N3O2/c1-8-6-9(13(14)15)2-3-10(8)12-5-4-11-7-12/h2-7H,1H3
• InChI Key： XHNFMVZNYHOHIK-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=C(C)C=1)N1C=NC=C1)=O

Computed Properties

• Exact Mass: 203.06957
• Monoisotopic Mass: 203.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 60.96